2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone

• IUPAC Name: 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)naphthalene-1,4-dione
• InChI: InChI=1S/C18H15ClO4/c1-18(2)7-11(20)13(12(21)8-18)14-15(19)17(23)10-6-4-3-5-9(10)16(14)22/h3-6,20H,7-8H2,1-2H3
• InChI Key: CYRNWJCZQYXIBS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C2=C(C(=O)C3=CC=CC=C3C2=O)Cl)O)C
• Molecular Formula: C18H15ClO4
• Molecular Weight: 330.8 g/mol

Description

2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone, also known as plumbagin, is a natural compound found in the roots of the medicinal plant Plumbago zeylanica. It has been studied extensively for its potential therapeutic properties, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone in cancer cells is not fully understood, but it is believed to involve the induction of cell death (apoptosis) and inhibition of cell proliferation. Plumbagin has also been found to inhibit the activity of various enzymes and signaling pathways involved in cancer development and progression.
Biochemical and Physiological Effects:
Plumbagin has been found to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis (the formation of new blood vessels). Plumbagin has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone in lab experiments is its relatively low toxicity compared to other anti-cancer compounds. However, 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone has been found to have limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Future research on 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone could focus on its potential use in combination with other anti-cancer compounds or therapies. Additional studies could also investigate the underlying mechanisms of 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone's anti-cancer effects and its potential use in other diseases or conditions. Furthermore, more research is needed to investigate the potential toxicity and side effects of 2-chloro-3-(2-hydroxy-4,4-dimethyl-6-oxo-1-cyclohexen-1-yl)naphthoquinone in humans.

Synthesis Methods

Plumbagin can be synthesized through various methods, including extraction from the roots of Plumbago zeylanica or chemical synthesis. One common method of chemical synthesis involves the condensation of 2-hydroxy-1,4-naphthoquinone with 2,4,4-trimethyl-1-cyclohexen-1-one in the presence of hydrochloric acid.

Scientific Research Applications

Plumbagin has been studied for its potential therapeutic properties, particularly in the treatment of cancer. It has been shown to have anti-cancer effects in various types of cancer cells, including breast, lung, prostate, and colon cancer cells. Plumbagin has also been found to have anti-inflammatory and antioxidant properties.